Cas no 76731-21-0 ([1,1'-bi(cyclobutane)]-3-carboxylic acid)

• Product Name: [1,1'-bi(cyclobutane)]-3-carboxylic acid
• CAS No: 76731-21-0
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• MDL: MFCD20659893
• CID: 4716836
• PubChem ID: 23344478
• Update Time: 2025-11-02

[1,1'-bi(cyclobutane)]-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclobutylcyclobutane-1-carboxylic acid
• [1,1'-Bi(cyclobutane)]-3-carboxylic acid
• [1,1'-bi(cyclobutane)]-3-carboxylic acid

• MDL： MFCD20659893
• Inchi： 1S/C9H14O2/c10-9(11)8-4-7(5-8)6-2-1-3-6/h6-8H,1-5H2,(H,10,11)
• InChI Key： YIVYXBYLXPDOIL-UHFFFAOYSA-N
• SMILES： OC(C1CC(C1)C1CCC1)=O

Computed Properties

• Exact Mass: 154.099379685 g/mol
• Monoisotopic Mass: 154.099379685 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3
• Molecular Weight: 154.21

Additional information on [1,1'-bi(cyclobutane)]-3-carboxylic acid

Comprehensive Guide to [1,1'-bi(cyclobutane)]-3-carboxylic acid (CAS No. 76731-21-0): Properties, Applications, and Market Insights

[1,1'-bi(cyclobutane)]-3-carboxylic acid (CAS No. 76731-21-0) is a unique bicyclic organic compound that has garnered significant attention in pharmaceutical and material science research. This carboxylic acid derivative features a distinctive bi(cyclobutane) structure, making it a valuable building block for various synthetic applications. The compound's molecular formula is C₉H₁₂O₂, with a molecular weight of 152.19 g/mol, and it typically appears as a white to off-white crystalline powder under standard conditions.

The growing interest in strained ring systems like cyclobutane derivatives has positioned [1,1'-bi(cyclobutane)]-3-carboxylic acid as a compound of particular interest in drug discovery. Researchers are exploring its potential as a pharmaceutical intermediate due to its ability to impart conformational rigidity to molecules, a property highly sought after in the development of enzyme inhibitors and receptor modulators. Recent studies suggest that this bicyclic carboxylic acid could play a role in creating novel bioactive compounds with improved metabolic stability.

In the field of material science, [1,1'-bi(cyclobutane)]-3-carboxylic acid has shown promise as a precursor for advanced polymers. Its rigid structure contributes to enhanced thermal stability in polymeric materials, making it potentially valuable for high-performance applications. The compound's carboxylic acid functionality allows for easy derivatization, enabling the creation of various esters, amides, and other derivatives with tailored properties. This versatility aligns with current industry trends toward customizable molecular building blocks for specialized applications.

The synthesis of [1,1'-bi(cyclobutane)]-3-carboxylic acid typically involves multi-step organic transformations starting from readily available precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the growing demand for sustainable chemical processes. Analytical characterization of this compound typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis, ensuring precise quality control for research and industrial applications.

Market analysis indicates steady growth in demand for specialty carboxylic acids like [1,1'-bi(cyclobutane)]-3-carboxylic acid, particularly in the pharmaceutical and advanced materials sectors. The compound's unique structural features make it particularly valuable for medicinal chemistry applications where researchers seek to overcome challenges related to molecular flexibility and metabolic stability. Current pricing trends reflect its status as a high-value specialty chemical, with prices varying based on purity requirements and order volume.

Storage and handling of [1,1'-bi(cyclobutane)]-3-carboxylic acid require standard precautions for organic compounds. It should be kept in a cool, dry place, protected from moisture and direct sunlight. While not classified as hazardous under normal conditions, proper laboratory practices including the use of personal protective equipment are recommended when working with this chemical. These handling considerations align with current industry standards for laboratory safety protocols and chemical management systems.

Recent patent literature reveals growing intellectual property activity surrounding bi(cyclobutane) derivatives, with several applications mentioning [1,1'-bi(cyclobutane)]-3-carboxylic acid as a key intermediate. This trend underscores the compound's potential in developing novel therapeutic agents and functional materials. Researchers are particularly interested in its application for creating conformationally restricted analogs of biologically active molecules, a strategy that has shown promise in improving drug selectivity and reducing off-target effects.

The environmental profile of [1,1'-bi(cyclobutane)]-3-carboxylic acid is currently under investigation as part of broader efforts to assess the ecological impact of specialty chemicals. Preliminary data suggest that the compound exhibits moderate biodegradability under standard test conditions, though comprehensive environmental fate studies are still ongoing. This research aligns with increasing regulatory focus on green chemistry metrics and environmental risk assessment for chemical substances.

Future research directions for [1,1'-bi(cyclobutane)]-3-carboxylic acid include exploring its potential in asymmetric synthesis and as a scaffold for metal-organic frameworks (MOFs). The compound's rigid structure and functional group versatility make it an attractive candidate for these emerging applications. Additionally, computational chemistry approaches are being employed to better understand its conformational dynamics and intermolecular interactions, which could lead to novel applications in molecular recognition and supramolecular chemistry.

For researchers and industry professionals seeking high-purity [1,1'-bi(cyclobutane)]-3-carboxylic acid, several specialty chemical suppliers offer the compound in various quantities. Quality specifications typically include ≥95% or ≥98% purity by HPLC, with certificates of analysis available upon request. The growing availability of this specialty building block reflects increasing recognition of its value in both academic research and industrial applications across multiple sectors.